Cas no 81138-76-3 (3-[(4-Chloro-2-phosphonophenyl)azo]-4,5-dihydroxy-6-[(4-nitrophenyl)azo]-2,7-naphthalenedisulfonic acid)

• Product Name: 3-[(4-Chloro-2-phosphonophenyl)azo]-4,5-dihydroxy-6-[(4-nitrophenyl)azo]-2,7-naphthalenedisulfonic acid
• CAS No: 81138-76-3
• MF: C₂₂H₁₅ClN₅O₁₃PS₂
• MW: 687.936962366104
• CID: 730804
• Update Time: 2023-11-18

3-[(4-Chloro-2-phosphonophenyl)azo]-4,5-dihydroxy-6-[(4-nitrophenyl)azo]-2,7-naphthalenedisulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,3-[2-(4-chloro-2-phosphonophenyl)diazenyl]-4,5-dihydroxy-6-[2-(4-nitrophenyl)diazenyl]-
• 3-[(4-Chloro-2-phosphonophenyl)azo]-4,5-dihydroxy-6-[(4-nitrophenyl)azo]-2,7-naphthalenedisulfonic acid
• PNCP
• 2-(4-chloro-2-phosphonophenylazo)-7-(4-nitrophenylazo)-1,8-dihydroxynaphthalene-3,6-disulfonic acid
• CID 136252687
• Chlorophosphonazo PN
• Chlorophosphonazo-p-nitro
• p-Nitrochlorophosphonazo

• Inchi： 1S/C22H15ClN5O13PS2/c23-11-1-6-14(15(9-11)42(33,34)35)25-27-20-17(44(39,40)41)8-10-7-16(43(36,37)38)19(21(29)18(10)22(20)30)26-24-12-2-4-13(5-3-12)28(31)32/h1-9,29-30H,(H2,33,34,35)(H,36,37,38)(H,39,40,41)/b26-24+,27-25+
• InChI Key： SWDOZPGGOJPMSM-OWUYFMIJSA-N
• SMILES： ClC1C=CC(=C(C=1)P(=O)(O)O)/N=N/C1=C(C2C(=C(C(=CC=2C=C1S(=O)(=O)O)S(=O)(=O)O)/N=N/C1C=CC(=CC=1)[N+](=O)[O-])O)O

Computed Properties

• Exact Mass: 686.953
• Monoisotopic Mass: 686.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 44
• Rotatable Bond Count: 7
• Complexity: 1370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 319